Cas no 1221820-82-1 ((1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane)

• Product Name: (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
• CAS No: 1221820-82-1
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• CID: 5157728
• PubChem ID: 47003453
• Update Time: 2025-10-29

(1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• (1R,6R,7S)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
• Rel-(1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
• (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane

• Inchi： 1S/C7H10F3N/c8-7(9,10)5-4-2-1-3-11-6(4)5/h4-6,11H,1-3H2/t4-,5+,6-/m1/s1
• InChI Key： CEPLETWJBJZUIU-NGJCXOISSA-N
• SMILES： FC([C@@H]1[C@H]2[C@@H]1CCCN2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• XLogP3: 1.8
• Topological Polar Surface Area: 12

Additional information on (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane

Compound Introduction: (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane (CAS No: 1221820-82-1)

Chemical compounds with unique structural frameworks often exhibit remarkable properties that make them valuable in various scientific and industrial applications. One such compound, (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane (CAS No: 1221820-82-1), has garnered significant attention due to its distinct molecular architecture and potential biological activities. This compound belongs to the class of azabicycloalkanes, which are known for their rigid three-membered nitrogen-containing ring systems. The presence of a trifluoromethyl group further enhances its chemical reactivity and electronic properties, making it a subject of intense research interest.

The structural motif of (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane consists of a bicyclic framework with a nitrogen atom embedded within the ring. This configuration imparts a high degree of steric hindrance and conformational rigidity, which can be exploited in the design of pharmacophores for drug development. The trifluoromethyl group, a well-known pharmacophore in medicinal chemistry, is known to influence the metabolic stability, lipophilicity, and binding affinity of molecules. Its incorporation into this bicyclic scaffold suggests potential applications in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. Azabicycloalkanes have been identified as promising scaffolds for such inhibitors due to their ability to mimic natural product structures and interact with biological targets in a highly specific manner. The compound (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane is particularly intriguing because it combines the rigidity of the bicyclic system with the electronic effects of the trifluoromethyl group.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The rigid structure and the presence of functional groups like the trifluoromethyl group make it an excellent candidate for derivatization into more sophisticated scaffolds. Researchers have been exploring various synthetic strategies to modify this compound, aiming to create derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of adjacent atoms and groups. In drug design, trifluoromethylated compounds often exhibit increased metabolic stability and improved binding affinity to biological targets. This has led to their widespread use in the development of pharmaceuticals targeting diseases such as cancer, inflammation, and infectious diseases. The incorporation of this moiety into the bicyclic framework of (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane suggests that it may possess similar advantageous properties.

Recent studies have highlighted the importance of conformational flexibility in drug design. While rigidity can be beneficial in certain cases by promoting specific interactions with biological targets, it can also limit the ability of molecules to adopt favorable conformations within biological environments. However, the unique structural features of azabicycloalkanes may provide a balance between rigidity and flexibility that could be advantageous for drug development.

The synthesis of (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane presents several challenges due to its complex three-dimensional structure and stereochemical requirements. Advanced synthetic methodologies are required to achieve high yields and enantiopurity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been employed to construct this molecule with high precision.

In conclusion, (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane represents an exciting example of how structural complexity can be leveraged to develop novel chemical entities with potential therapeutic applications. Its unique combination of features makes it a valuable scaffold for further exploration in medicinal chemistry and drug discovery programs.